Cas no 3160-40-5 (4-(4-Chlorophenyl)but-3-en-2-one)

• Product Name: 4-(4-Chlorophenyl)but-3-en-2-one
• CAS No: 3160-40-5
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• MDL: MFCD00018790
• CID: 84647
• PubChem ID: 24878887
• Update Time: 2025-07-29

4-(4-Chlorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-3-buten-2-one
• 4-CHLOROBENZYLIDENEACETONE
• 4-(4-Chlorophenyl)but-3-en-2-one
• 4-Chlorobenzalacetone
• 4-Chlorostyrylmethyl ketone
• Methyl 4-chlorostyryl ketone
• p-Chlorobenzalacetone
• p-chlorobenzalidene acetone
• 3-Buten-2-one, 4-(p-chlorophenyl)-
• AKOS009159107
• CHEMBL76228
• (E)-4-(4-chlorophenyl)-3-buten-2-one
• 3-Buten-2-one, 4-(4-chlorophenyl)-, (3E)-
• J-018489
• DTXSID60876243
• EN300-6478179
• EINECS 221-610-5
• F20951
• CS-0274632
• 3-Buten-2-one, 4-(4-chlorophenyl)-
• NSC 87353
• AJ-333/25022107
• 3160-40-5
• (4-Chlorobenzylidene)acetone
• (E)-4-(4-Chlorophenyl)-but-3-en-2-one
• 4-(4-Chlorophenyl)-3-buten-2-one, 97%
• 4-(4-Chlorophenyl)-but-3-en-2-one
• 1-(4-Chlorophenyl)-1-buten-3-one
• (E)-4-(4-chlorophenyl)but-3-en-2-one
• MFCD00018790
• 1-(4-Chlorophenyl)buten-3-one
• SCHEMBL432226
• 4-[p-Chlorophenyl]-3-butene-2-one
• (3E)-4-(4-chlorophenyl)but-3-en-2-one
• 4-(4-Chlorophenyl)-3-buten-2-one #
• 30626-03-0
• SCHEMBL432225
• EN300-1986225
• 3-Buten-2-one,4-(4-chlorophenyl)-
• F8886-6129

• MDL： MFCD00018790
• Inchi： 1S/C10H9ClO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
• InChI Key： UUKRKWJGNHNTRG-NSCUHMNNSA-N
• SMILES： ClC1C=CC(/C=C/C(C)=O)=CC=1
• BRN： 1100204

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.157
• Melting Point: 58-62 °C (lit.)
• Boiling Point: 145-147°C 5mm
• Flash Point: 145-147°C/5mm
• Refractive Index: 1.577
• PSA: 17.07000
• LogP: 2.94220
• Solubility: Not available

4-(4-Chlorophenyl)but-3-en-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes